methyl 4-(2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H19N5O5/c1-33-22(31)15-7-9-16(10-8-15)26-19(29)14-27-18-6-4-12-25-20(18)21(30)28(23(27)32)13-17-5-2-3-11-24-17/h2-12H,13-14H2,1H3,(H,26,29)
• InChI Key: VFKHXGQUUVPRFF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
• Molecular Formula: C23H19N5O5
• Molecular Weight: 445.4 g/mol

Description

Methyl 4-(2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C23H19N5O5 and its molecular weight is 445.435. The purity is usually 95%.
BenchChem offers high-quality methyl 4-(2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 4-(2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Heterocyclic System Development

Research has demonstrated the utility of similar compounds in the synthesis of heterocyclic systems, which are of interest for their diverse biological activities. For example, Toplak et al. (1999) used a related compound for the preparation of various substituted 4H-pyrido[1,2-a]pyrimidin-4-ones, which were further processed to yield amino derivatives with potential biological activities (Toplak, Svete, Grdadolnik, & Stanovnik, 1999). These methods and the resulting compounds could be relevant for exploring the biological activities and applications of the specific compound .

Radiolabeled Compounds for Research

Yang et al. (2008) synthesized radiolabeled versions of a broad-spectrum herbicidal ingredient for use in studies on its metabolism, mode of action, environmental behavior, and fate (Yang, Ye, & Lu, 2008). While this research focuses on a herbicidal compound, the methodology of creating radiolabeled versions could be applicable to the compound of interest for similar studies in its metabolism and environmental fate.

Synthesis of Anticancer and Antifolate Compounds

Research into the synthesis of anticancer and antifolate compounds has shown the versatility of related chemical structures in medical research. Su et al. (1986) explored the synthesis of analogues of aminopterin and folic acid, which are crucial for understanding the mechanisms of action of these compounds and potentially improving their efficacy (Su, Huang, Burchenal, Watanabe, & Fox, 1986). These studies suggest that similar approaches could be applied to the compound for developing novel anticancer strategies.

Luminescent Materials

Compounds with related structures have been investigated for their potential in creating luminescent materials with applications in sensing, imaging, and electronic devices. Srivastava et al. (2017) explored pyridyl substituted benzamides with aggregation-enhanced emission and multi-stimuli-responsive properties (Srivastava, Singh, Kumari, Yadav, Gulino, Speghini, Nagarajan, & Mishra, 2017). Such research underscores the potential of structurally similar compounds in advanced material science and engineering applications.